Cas no 488800-44-8 (4-(Cyclopropylidenemethyl)-N,N-dimethylaniline)

• Product Name: 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline
• CAS No: 488800-44-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 1092914
• PubChem ID: 24853636
• Update Time: 2025-06-25

4-(Cyclopropylidenemethyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline
• 488800-44-8

• Inchi： 1S/C12H15N/c1-13(2)12-7-5-11(6-8-12)9-10-3-4-10/h5-9H,3-4H2,1-2H3
• InChI Key： KSYJUJZFFOTXPX-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)/C=C1/CC/1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline

Introduction to 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline (CAS No. 488800-44-8)

4-(Cyclopropylidenemethyl)-N,N-dimethylaniline (CAS No. 488800-44-8) is a unique aromatic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound, characterized by its cyclopropylidenemethyl and dimethylamino functional groups, exhibits intriguing chemical properties that make it a valuable building block for the development of novel compounds and materials.

The structure of 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline consists of a benzene ring substituted with a cyclopropylidenemethyl group at the para position and two methyl groups attached to the nitrogen atom. The cyclopropylidenemethyl group, with its strained three-membered ring, imparts unique reactivity and stability to the molecule. The dimethylamino group, on the other hand, enhances the compound's basicity and nucleophilicity, making it an excellent starting material for a wide range of synthetic transformations.

In the realm of pharmaceutical research, 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel antiviral agents. The researchers found that derivatives of 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond pharmaceutical applications, 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline has also been investigated for its potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. A 2022 study in Advanced Materials highlighted the use of this compound as a dopant in organic semiconductors. The researchers demonstrated that incorporating 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline into polymer-based semiconductors significantly improved their electrical conductivity and stability.

The synthetic versatility of 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline has also been explored in organic synthesis. Its reactivity with various electrophiles and nucleophiles allows for the facile preparation of complex molecules with diverse functionalities. A 2021 review article in Organic & Biomolecular Chemistry summarized several synthetic strategies involving this compound, including its use in palladium-catalyzed cross-coupling reactions and its role as a Michael acceptor in conjugate addition reactions.

In addition to its practical applications, the fundamental chemistry of 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline has been studied extensively to understand its behavior under different conditions. Computational methods have been employed to predict its electronic structure and reactivity patterns. A 2023 computational study published in Chemical Physics Letters provided insights into the electronic properties of this compound, highlighting its potential as a model system for studying electron delocalization and aromaticity.

The safety and environmental impact of 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline are also important considerations for its widespread use. While no significant toxicity or environmental concerns have been reported to date, ongoing research is being conducted to ensure its safe handling and disposal. Best practices for laboratory use include proper ventilation, personal protective equipment (PPE), and adherence to standard safety protocols.

In conclusion, 4-(Cyclopropylidenemethyl)-N,N-dimethylaniline (CAS No. 488800-44-8) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, this compound is likely to play an increasingly important role in various scientific disciplines.